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Introduction
These application notes provide a detailed overview and experimental protocols for

investigating the effects of 2,5-dibromo-3-methyl-6-isopropyl-p-benzoquinone (DBMIB) on the

redox kinetics of P700, the reaction center chlorophyll of Photosystem I (PSI). DBMIB is a

widely used inhibitor in photosynthesis research that acts on the cytochrome b₆f complex.[1][2]

By blocking the plastoquinol (PQH₂) binding site, DBMIB effectively inhibits electron transfer

from the plastoquinone pool to cytochrome f and, consequently, to PSI.[1][2] This inhibition

allows for the isolation and study of specific segments of the photosynthetic electron transport

chain.

The following protocols detail the measurement of P700 redox kinetics using dual-wavelength

spectrophotometry, with a focus on the application of the Dual-PAM-100 measuring system.

These techniques are crucial for understanding the mechanism of action of potential herbicides

and for dissecting the intricate pathways of photosynthetic electron flow.

Signaling Pathways and Experimental Workflow
Photosynthetic Electron Transport and DBMIB Inhibition
The following diagram illustrates the linear electron transport chain in photosynthesis and the

site of DBMIB inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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